1-(1-(5-(furan-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 2-[1-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]piperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C17H16F3N5O4/c1-23-15(17(18,19)20)21-25(16(23)27)10-4-6-24(7-5-10)14(26)11-9-13(29-22-11)12-3-2-8-28-12/h2-3,8-10H,4-7H2,1H3
• InChI Key: UVPGRARSBLTWAR-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3=NOC(=C3)C4=CC=CO4)C(F)(F)F
• Molecular Formula: C17H16F3N5O4
• Molecular Weight: 411.3 g/mol

Description

1-(1-(5-(furan-2-yl)isoxazole-3-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C17H16F3N5O4 and its molecular weight is 411.341. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Compounds related to the one have been synthesized and evaluated for their antimicrobial activities. For instance, azole derivatives, including triazole compounds synthesized from furan-2-carbohydrazide, have displayed activity against various microorganisms. The structural characterization of these compounds, including elemental analyses and spectral studies, has provided insights into their potential as antimicrobial agents (Başoğlu et al., 2013).

Pharmacological Evaluation

Novel derivatives of isoxazole and piperazine have been synthesized and evaluated for their antidepressant and antianxiety activities. These compounds, starting from 2-acetylfuran, have shown significant pharmacological activities in behavioral tests, indicating their potential in developing new therapeutic agents (Kumar et al., 2017).

Chemical Synthesis and Transformations

The synthesis of complex heterocyclic compounds, including those containing furan, isoxazole, and triazole rings, involves intricate chemical transformations. These compounds are synthesized through various reactions, offering a broad scope for producing novel molecules with potential applications in drug development and material science. Research in this area focuses on developing new synthetic methodologies and understanding the mechanisms underlying these transformations (Sendelbach et al., 1999).

Heterocyclic Chemistry

The study of heterocyclic compounds, including those with furan, isoxazole, and triazole rings, is a significant area of interest in chemistry due to their diverse applications. These compounds are central to developing pharmaceuticals, agrochemicals, and materials with novel properties. Research efforts are directed towards synthesizing new derivatives, exploring their reactivities, and evaluating their biological and physical properties (Alberola et al., 1993).